molecular formula C10H13ClN5O8P B12921141 8-Chloroguanosine 5'-(dihydrogen phosphate) CAS No. 90074-94-5

8-Chloroguanosine 5'-(dihydrogen phosphate)

Cat. No.: B12921141
CAS No.: 90074-94-5
M. Wt: 397.66 g/mol
InChI Key: ZOHCBBMVQRTQRD-UMMCILCDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Chloroguanosine 5'-(dihydrogen phosphate) (8-Cl-GMP) is a modified guanosine monophosphate derivative characterized by a chlorine substituent at the 8-position of the purine ring. Its molecular formula is C₁₀H₁₃ClN₅O₈P, with a calculated molecular weight of 397.42 g/mol. The compound is synthesized via two primary routes:

  • Direct chlorination of 5'-GMP: Using β-chloroperbenzoic acid and HCl in anhydrous DMF .
  • Phosphorylation of 8-chloroguanosine: Following enzymatic dephosphorylation of pre-modified nucleotides .

Properties

CAS No.

90074-94-5

Molecular Formula

C10H13ClN5O8P

Molecular Weight

397.66 g/mol

IUPAC Name

[(2R,3S,4R,5R)-5-(2-amino-8-chloro-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate

InChI

InChI=1S/C10H13ClN5O8P/c11-9-13-3-6(14-10(12)15-7(3)19)16(9)8-5(18)4(17)2(24-8)1-23-25(20,21)22/h2,4-5,8,17-18H,1H2,(H2,20,21,22)(H3,12,14,15,19)/t2-,4-,5-,8-/m1/s1

InChI Key

ZOHCBBMVQRTQRD-UMMCILCDSA-N

Isomeric SMILES

C([C@@H]1[C@H]([C@H]([C@@H](O1)N2C3=C(C(=O)NC(=N3)N)N=C2Cl)O)O)OP(=O)(O)O

Canonical SMILES

C(C1C(C(C(O1)N2C3=C(C(=O)NC(=N3)N)N=C2Cl)O)O)OP(=O)(O)O

Origin of Product

United States

Biological Activity

8-Chloroguanosine 5'-(dihydrogen phosphate) (8-CG) is a nucleotide analog with significant biological activity, primarily due to its structural similarity to natural nucleotides. This compound has garnered interest in various fields, including molecular biology and pharmacology, for its potential to influence cellular processes and its applications in therapeutic strategies.

Chemical Structure and Properties

8-Chloroguanosine 5'-(dihydrogen phosphate) is a modified guanosine nucleotide where the chlorine atom is substituted at the 8th position of the purine ring. Its chemical formula is C10H12ClN5O7P, and it exists as a dihydrogen phosphate salt, which enhances its solubility and biological availability.

The biological activity of 8-CG is largely attributed to its role as a nucleotide analog. It can be incorporated into RNA during transcription, potentially leading to altered RNA function and stability. This incorporation can disrupt normal cellular processes, including protein synthesis and signal transduction pathways.

Key Mechanisms:

  • Inhibition of RNA Polymerase : 8-CG may inhibit RNA polymerase activity, affecting gene expression.
  • Altered mRNA Stability : The presence of 8-CG can modify the stability and translation efficiency of mRNA.
  • Interference with Cellular Signaling : By mimicking natural nucleotides, 8-CG can interfere with nucleotide-dependent signaling pathways.

Biological Activities

The biological activities of 8-Chloroguanosine 5'-(dihydrogen phosphate) include:

  • Antiviral Activity : Studies have shown that 8-CG exhibits antiviral properties against several viruses by inhibiting their replication processes.
  • Antitumor Effects : Preliminary research indicates that it may have cytotoxic effects on cancer cells, making it a candidate for cancer therapy.
  • Immunomodulatory Effects : There is evidence suggesting that 8-CG can modulate immune responses, potentially enhancing or suppressing specific immune functions.

Data Table: Summary of Biological Activities

Biological ActivityDescriptionReferences
Antiviral ActivityInhibits replication of certain viruses
Antitumor EffectsInduces cytotoxicity in cancer cells
Immunomodulatory EffectsModulates immune responses

Case Study 1: Antiviral Efficacy

In a study examining the antiviral properties of 8-CG, researchers found that it effectively inhibited the replication of influenza virus in vitro. The study demonstrated a dose-dependent response with significant reductions in viral load at higher concentrations of the compound.

Case Study 2: Cancer Cell Cytotoxicity

Another study focused on the effects of 8-CG on human cancer cell lines. Results indicated that treatment with 8-CG led to increased apoptosis in these cells compared to untreated controls. The mechanism was linked to the disruption of RNA synthesis and subsequent cellular stress responses.

Research Findings

Recent research highlights the potential therapeutic applications of 8-Chloroguanosine 5'-(dihydrogen phosphate). Its ability to mimic natural nucleotides positions it as a valuable tool in drug development, particularly for viral infections and cancer therapies.

Notable Research Insights:

  • Incorporation into RNA : Studies confirm that 8-CG can be incorporated into RNA, affecting its function.
  • Synergistic Effects : When used in combination with other antiviral agents, 8-CG showed enhanced efficacy against resistant viral strains.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of 8-Substituted Guanosine 5'-Monophosphates

Compound Substituent Molecular Formula Molecular Weight (g/mol) Key Properties/Applications
8-Chloro-GMP Cl C₁₀H₁₃ClN₅O₈P 397.42 Reduced susceptibility to 5'-nucleotidase; altered glycosidic conformation
8-Bromo-GMP Br C₁₀H₁₃BrN₅O₈P 442.12 Higher molecular weight; similar synthesis via phosphorylation or direct halogenation
8-Oxo-dGMP O (oxidized) C₁₀H₁₄N₅O₈P 363.22 Biomarker for oxidative DNA damage; mutagenic potential in nucleotide pools
8-(1-Pyrene)-GMP Pyrenyl group C₂₆H₂₁N₅O₈P 562.47 Fluorescent properties; used in probes for RNA/DNA interactions
8-(4-Chlorophenylthio)-GMP 4-Cl-phenylthio C₁₆H₁₄ClN₅O₆PS₂Na 525.86 Enhanced hydrophobicity; potential applications in enzyme inhibition studies

Substituent Effects on Physicochemical Properties

  • Electron-Withdrawing Groups (Cl, Br) : Chlorine and bromine at the 8-position increase steric bulk and electronegativity, stabilizing the anti-conformation of the glycosidic bond. This reduces enzymatic hydrolysis by 5'-nucleotidase compared to unmodified GMP .
  • Oxidized Substituents (8-Oxo) : The hydroxyl group in 8-Oxo-dGMP introduces hydrogen-bonding capacity, making it a marker for oxidative stress. However, it is prone to mispairing during replication, contributing to mutagenesis .
  • Aromatic/Hydrophobic Groups (Pyrenyl, Phenylthio) : Bulky substituents like pyrene enhance fluorescence and intercalation into nucleic acids, enabling applications in biophysical assays. The phenylthio group in 8-(4-Cl-phenylthio)-GMP increases hydrophobicity, affecting membrane permeability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.